Cas no 1804773-66-7 (4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804773-66-7
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4836171
• Update Time: 2025-05-23

4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7F3INO3/c1-4-8(17-9(10,11)12)6(13)2-5(14-4)3-7(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： OXZCGRIFPABPBZ-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=NC(C)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804773-66-7)

4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804773-66-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an iodo substituent, a trifluoromethoxy group, and an acetic acid moiety, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in drug discovery and material science.

The molecular structure of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid offers versatility in chemical modifications, enabling the development of novel bioactive molecules. Its iodo group is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex organic frameworks. The trifluoromethoxy group enhances lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. These properties align with current trends in small-molecule drug development and precision agriculture, where tailored chemical solutions are in high demand.

In recent years, the scientific community has focused on fluorinated compounds due to their unique physicochemical properties. The presence of the trifluoromethoxy group in 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid positions it as a candidate for studying fluorine effects in drug-receptor interactions. This aligns with frequent search queries like "fluorine in drug design" or "trifluoromethoxy group applications," reflecting growing interest in this niche. Additionally, the compound’s acetic acid functionality allows for further derivatization, making it a versatile building block for peptide mimetics or metal-chelating agents.

From an industrial perspective, 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid is synthesized through multi-step processes involving halogenation and etherification. Its purity and stability are critical for reproducibility in research, a topic often searched as "high-purity pyridine derivatives" or "stable iodinated compounds." The compound’s CAS No. 1804773-66-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is vital for laboratories adhering to Good Laboratory Practices (GLP).

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for iodinated compounds are recommended, addressing common concerns like "safe storage of iodopyridines." The compound’s potential biodegradability and low ecotoxicity are under investigation, resonating with the increasing demand for green chemistry solutions. This aspect is particularly relevant given the surge in searches for "sustainable chemical synthesis" and "eco-friendly intermediates."

In summary, 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804773-66-7) is a multifaceted compound with broad applicability in cutting-edge research. Its structural features cater to evolving needs in drug discovery, agrochemical innovation, and material science, making it a subject of ongoing scientific exploration. As interest in fluorinated and halogenated compounds grows, this pyridine derivative is poised to play a pivotal role in advancing synthetic methodologies and therapeutic development.